1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine

• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol
• IUPAC Name: 1-(4-propan-2-yl-1,3-thiazol-2-yl)cyclopropan-1-amine
• InChI: InChI=1S/C9H14N2S/c1-6(2)7-5-12-8(11-7)9(10)3-4-9/h5-6H,3-4,10H2,1-2H3
• InChI Key: QHQVTMWVGVBGEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CSC(=N1)C2(CC2)N

Description

1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine is a cyclopropane-containing amine derivative with a substituted 1,3-thiazole ring. The compound features a rigid cyclopropane moiety directly bonded to an amine group, while the thiazole ring is substituted with an isopropyl group at the 4-position.

The compound’s molecular formula is inferred as C₉H₁₅N₂S (molecular weight ≈ 183.3 g/mol), though experimental validation is needed.

Preparation Methods

The synthesis of 1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine typically involves multi-step organic reactions. One common synthetic route includes the formation of the thiazole ring followed by the introduction of the cyclopropane moiety. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve optimization of these reactions to scale up the process while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

Amine Group Reactivity

The primary amine group in the cyclopropane ring undergoes nucleophilic reactions.

Reaction Type	Conditions	Products	Key Findings
Alkylation	Alkyl halides, polar aprotic solvents (e.g., DMF)	N-alkylated cyclopropanamine derivatives	Electron-withdrawing substituents on the thiazole ring enhance nucleophilicity of the amine.
Acylation	Acid chlorides/anhydrides, base (e.g., pyridine)	Cyclopropanamide derivatives	Acylation occurs regioselectively at the amine, with no observed ring-opening under mild conditions.
Imine Formation	Aldehydes/ketones, acid catalysis	Schiff base complexes	Imines stabilize via conjugation with the thiazole’s aromatic system.

Thiazole Ring Reactivity

The 1,3-thiazole moiety participates in electrophilic substitutions and cycloadditions.

Reaction Type	Conditions	Products	Key Findings
Electrophilic Substitution	HNO₃/H₂SO₄ (nitration), Br₂/FeBr₃ (bromination)	Nitro- or bromo-substituted thiazoles	Nitration occurs at the 5-position of the thiazole due to electron-donating effects of the propan-2-yl group .
1,3-Dipolar Cycloaddition	Sulfonyl azides, 1,4-dioxane/ethanol	NH-1,2,3-triazoles or diazoketones	Solvent polarity dictates regioselectivity: ethanol favors diazoketones via cycloreversion, while 1,4-dioxane stabilizes triazoles .

Cyclopropane Ring Reactivity

The strained cyclopropane ring undergoes selective ring-opening or functionalization.

Reaction Type	Conditions	Products	Key Findings
Acid-Catalyzed Ring-Opening	HCl (aq.), heat	Linear amine derivatives	Protonation at the cyclopropane C–C bond leads to cleavage, forming allylic amines.
Transition Metal-Catalyzed Functionalization	Pd/C, H₂ (hydrogenation)	Saturated cyclohexane derivatives	Hydrogenation retains the thiazole ring but reduces cyclopropane to a six-membered ring.

Computational Insights

DFT studies (M06-2X/6-311+G(d,p)) reveal mechanistic details:

• Cycloaddition Selectivity : The 1,3-dipolar cycloaddition with sulfonyl azides is highly asynchronous, favoring a single regioisomer (ΔΔG‡ > 16 kcal/mol) due to non-covalent interactions .

• Solvent Effects : Ethanol lowers the activation barrier for cycloreversion (ΔG‡ = 28.6 kcal/mol in 1,4-dioxane vs. 22.1 kcal/mol in ethanol), enabling diazoketone formation .

Stability and Reaction Optimization

• Thermal Stability : Decomposition occurs >150°C, releasing NH₃ and forming thiazole-fused byproducts .

• Optimal Conditions :

  • Alkylation: 0°C, DMF, 2 eq. K₂CO₃ (yield: 82%).

  • Cycloaddition: Ethanol, 60°C, 12 h (diazoketone yield: 75%) .

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: The compound’s biological activity makes it useful in studying enzyme interactions and cellular processes.

Medicine: Potential therapeutic applications include antimicrobial and anticancer research.

Industry: It can be used in the development of new materials and chemical products

Mechanism of Action

The mechanism by which 1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine exerts its effects involves interactions with specific molecular targets. The thiazole ring can interact with enzymes and receptors, influencing various biochemical pathways. These interactions can lead to changes in cellular functions, making the compound a valuable tool in drug discovery and development .

Comparison with Similar Compounds

Structural Comparison

The following compounds share key structural features with the target molecule:

Compound Name	Heterocycle	Substituents	Cyclopropane Position	Key Differences	Reference
1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine	1,3-Thiazole	4-isopropyl	C2-thiazole	Reference compound
4-cyclopropyl-1,3-thiazol-2-amine	1,3-Thiazole	4-cyclopropyl	C2-thiazole	Lacks cyclopropane-amine linkage
1-(1H-benzimidazol-2-yl)-3-(methylthio)propan-1-amine	Benzimidazole	3-methylthio, no cyclopropane	N/A	Larger aromatic system
1-(3-methyl-1H-pyrazol-1-yl)propan-2-amine	Pyrazole	3-methyl	N/A	Flexible propane linker
1-(5-methyl-1,3-benzoxazol-2-yl)cyclopropan-1-amine HCl	Benzoxazole	5-methyl, HCl salt	C2-benzoxazole	Oxygen instead of sulfur in heterocycle
N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole, pyridine	3-methyl, pyridinyl	N-cyclopropyl	Dual heterocyclic system

Key Observations :

• Heterocycle Impact : Thiazoles (sulfur-containing) vs. benzimidazoles/benzoxazoles (nitrogen/oxygen-containing) influence electronic properties and bioavailability. Thiazoles enhance π-stacking interactions, while benzoxazoles may improve metabolic stability .

Physicochemical Properties

• Solubility : Thiazoles generally exhibit moderate aqueous solubility, but the cyclopropane’s hydrophobicity may reduce it. In contrast, HCl salts (e.g., ) enhance solubility .
• Spectral Data : Analogous compounds () show cyclopropane proton signals at δ 0.5–1.5 ppm in ¹H NMR, and HRMS (ESI) m/z 215 [M+H]⁺ for a related structure. The target’s HRMS would likely show m/z ≈183.3 [M+H]⁺ .

Pharmacological Activity

• Kinase Inhibition : highlights a cyclopropanamine derivative as a tyrosine kinase inhibitor (antineoplastic), suggesting the target compound may share similar mechanisms .
• The isopropyl group (target) may enhance hydrophobic interactions compared to methylthio substituents () .

Biological Activity

The compound 1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine , also known by its CAS number 2229499-71-0, is a thiazole-derived cyclopropanamine that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The molecular formula of 1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine is $C_9H_{14}N_2S$, with a molecular weight of 182.29 g/mol. The compound features a cyclopropane ring substituted with a thiazole moiety, which is known for its diverse biological activities.

Physical Properties

Property	Value
Molecular Formula	C₉H₁₄N₂S
Molecular Weight	182.29 g/mol
CAS Number	2229499-71-0

Antimicrobial Activity

Research indicates that compounds containing thiazole rings exhibit significant antimicrobial properties. For instance, derivatives of thiazole have been shown to inhibit various bacterial strains and fungi. The specific activity of 1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine against pathogens has not been extensively documented; however, similar thiazole-containing compounds have demonstrated broad-spectrum antimicrobial effects .

The biological activity of thiazole derivatives often relates to their ability to interact with biological macromolecules such as proteins and nucleic acids. The presence of the thiazole ring can facilitate binding to enzyme active sites or interfere with metabolic pathways critical for pathogen survival or replication .

Case Study 1: Anticancer Potential

A study investigated the anticancer properties of various thiazole-containing compounds. While specific data on 1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine was not highlighted, related compounds demonstrated cytotoxic effects against various cancer cell lines, suggesting that structural modifications could yield potent anticancer agents .

Case Study 2: Structure-Activity Relationship (SAR)

Research into the structure-activity relationships (SAR) of thiazole derivatives has shown that modifications at the nitrogen and sulfur positions significantly affect biological activity. For instance, substituents on the thiazole ring can enhance binding affinity to target proteins or alter pharmacokinetic properties .

Summary of Biological Activities

Activity Type	Observations
Antimicrobial	Potential based on structural analogs
Antiviral	Similarities to known antiviral agents
Anticancer	Cytotoxic effects observed in related compounds

Q & A

Q. What are the established synthetic routes for 1-[4-(Propan-2-yl)-1,3-thiazol-2-yl]cyclopropan-1-amine, and how can reaction conditions be optimized for higher yields?

Methodological Answer: The synthesis involves two key steps: (1) thiazole ring formation via Hantzsch thiazole synthesis and (2) cyclopropanation of the amine precursor.

• Thiazole formation : React α-haloketone (e.g., 4-(propan-2-yl)-2-bromoacetophenone) with a thiourea derivative under basic conditions (e.g., NaOMe/EtOH) to yield the thiazole intermediate .
• Cyclopropanation : Use a [2+1] cycloaddition strategy with a diazomethane derivative or transition-metal-catalyzed methods (e.g., Pd-mediated coupling) to introduce the cyclopropane ring .
• Optimization : Adjust solvent polarity (e.g., DCM for cyclopropanation), temperature (0–25°C), and catalysts (e.g., LiAlH₄ for reductions) to achieve yields of 65–85% .

Q. Which spectroscopic techniques are most effective for characterizing the cyclopropane and thiazole moieties in this compound?

Methodological Answer:

• NMR :
  • ¹H NMR : Cyclopropane protons appear as distinct multiplets (δ 1.2–1.8 ppm). Thiazole protons (C-5/H-5) resonate at δ 7.5–8.5 ppm .
  • ¹³C NMR : Cyclopropane carbons at δ 10–15 ppm; thiazole C-2 (adjacent to amine) at δ 160–170 ppm .
• IR : Amine N-H stretches (~3300 cm⁻¹) and thiazole C=N stretches (~1650 cm⁻¹) .
• HRMS : Confirm molecular weight (e.g., [M+H]⁺ calculated for C₉H₁₃N₂S: 181.0804) .

Q. What precautions are necessary when handling this compound due to its reactive functional groups?

Methodological Answer:

• Amine protection : Use inert atmosphere (N₂/Ar) during synthesis to prevent oxidation. Store at –20°C under nitrogen .
• Thiazole stability : Avoid prolonged exposure to light or moisture. Use anhydrous solvents (e.g., dried DCM) .
• PPE : Wear nitrile gloves, goggles, and lab coats. Refer to SDS guidelines for spill management and disposal .

Advanced Research Questions

Q. How can computational methods predict and improve the regioselectivity of thiazole ring formation?

Methodological Answer:

• Quantum chemical calculations : Use density functional theory (DFT) to model transition states and assess electronic effects of substituents (e.g., propan-2-yl group at C-4) on regioselectivity .
• ICReDD framework : Combine computational reaction path searches (e.g., artificial force-induced reaction method) with high-throughput experimentation to identify optimal conditions (e.g., solvent, catalyst) .

Q. What mechanistic insights explain the stability of the cyclopropane ring under acidic/basic conditions?

Methodological Answer:

• Kinetic studies : Conduct pH-dependent stability assays (e.g., in HCl/NaOH solutions) with monitoring via ¹H NMR. Cyclopropane ring-opening rates increase above pH 10 due to nucleophilic attack .
• Electron-withdrawing effects : The thiazole’s electron-deficient nature stabilizes the cyclopropane ring by reducing ring strain. DFT calculations confirm delocalization of electron density from the amine to the thiazole .

Q. What strategies enable selective functionalization of the cyclopropane amine group without disrupting the thiazole ring?

Methodological Answer:

• Protection/deprotection : Use tert-butoxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) groups to protect the amine during thiazole functionalization .
• Cross-coupling : Perform Suzuki-Miyaura coupling on a brominated thiazole derivative (e.g., introduce Br at C-5) while the amine is Boc-protected. Yields >75% are achievable with Pd(PPh₃)₄ and Na₂CO₃ in DMF/H₂O .

Q. How should researchers address discrepancies in reported reaction yields for similar cyclopropyl-thiazole amine syntheses?

Methodological Answer:

• Variable control : Replicate reactions under strict inert conditions (e.g., Schlenk line) to exclude oxygen/moisture effects .
• Statistical analysis : Apply ANOVA to assess the significance of variables (e.g., catalyst loading, solvent purity). For example, LiAlH₄ purity impacts reduction yields by ±15% .
• Data validation : Cross-reference with computational predictions (e.g., reaction feasibility via Gibbs free energy calculations) to identify outliers .